Cas no 1806317-82-7 (3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806317-82-7
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4908296
• Update Time: 2025-05-19

3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)7-5(1-2-12)3-13-4-6(7)14(15)16/h3-4H,1H2
• InChI Key： CYXJHDNYWBLLBU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1CC#N)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 1.2
• Topological Polar Surface Area: 82.5

Additional information on 3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile

Comprehensive Overview of 3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806317-82-7)

3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806317-82-7) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique nitro and trifluoromethyl functional groups, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for high-purity pyridine derivatives, nitro-substituted heterocycles, and trifluoromethylated compounds, making this molecule a subject of growing interest.

The structural features of 3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile contribute to its versatility in drug discovery and material science. The presence of the cyano group (-CN) at the 5-position offers a reactive handle for further derivatization, enabling the synthesis of complex molecules. Recent trends in AI-driven molecular design and computational chemistry have amplified the demand for such building blocks, as they are integral to developing targeted therapeutics and advanced materials.

In the context of green chemistry and sustainable synthesis, 3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile has garnered attention due to its potential role in catalysis and bioconjugation. The trifluoromethyl group is particularly valued for its ability to modulate lipophilicity and metabolic stability, a key consideration in medicinal chemistry. Searches for CF3-containing intermediates and nitropyridine applications have surged, reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, 3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile is often explored for its role in crop protection formulations. The nitro group enhances bioactivity, making it a candidate for pesticide development. With increasing global focus on food security and precision agriculture, this compound aligns with the need for efficient agrochemicals. Queries like "pyridine-based agrochemicals" and "nitroheterocycle synthesis" highlight its practical significance.

Quality control and analytical characterization of 3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile are critical for ensuring its performance in applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structure. The rise of AI-powered analytical tools has further streamlined the evaluation of such compounds, addressing common search terms like "HPLC methods for nitropyridines" and "spectral data of trifluoromethylpyridines."

In summary, 3-Nitro-4-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806317-82-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and compatibility with modern synthetic methodologies make it a valuable asset for researchers and industries alike. As interest in tailored heterocycles and sustainable chemistry grows, this compound is poised to remain a focal point in scientific and industrial advancements.